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Compound of Interest

4-(4-Methylphenyl)-1,4-diazepan-
Compound Name:

2-one
CAS No.: 1087784-39-1
Cat. No.: B1518761

Get Quote

\ J

Technical Support Center: 4-(4-Methylphenyl)-1,4-diazepan-2-one Stability Guide
Core Stability Profile & Chemical Identity
Compound Identity:

¢ |[UPAC Name: 4-(4-Methylphenyl)-1,4-diazepan-2-one

e Chemical Class: Cyclic urea/Lactam (Homopiperazinone derivative)

e Molecular Structure: A 7-membered saturated diazepane ring containing a lactam moiety
(amide bond) and a p-tolyl substituent at the N4 position.

Executive Summary of Stability: 4-(4-Methylphenyl)-1,4-diazepan-2-one exhibits moderate
stability in neutral organic solvents (DMSO, Methanol) but demonstrates specific vulnerabilities
in aqueous solution depending on pH and oxidative stress. Unlike 1,4-benzodiazepines (e.g.,
Diazepam), this compound lacks the azomethine (imine) bond, making it resistant to the rapid
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imine hydrolysis seen in classical benzodiazepines. However, the lactam ring (amide bond)
remains the primary site of degradation via hydrolysis.

Key Stability Risks:

» Acid/Base Hydrolysis: Ring opening of the 7-membered lactam.

» Oxidative Discoloration: Oxidation of the electron-rich N-aryl moiety (p-tolyl amine segment).
o Photodegradation: UV-induced radical formation at the benzylic methyl group.
Troubleshooting Guide (FAQ)

Q1: My solution turned from colorless to light yellow/brown after 24 hours. Is it still usable?

o Diagnosis: This indicates oxidative degradation, likely of the N-aryl (p-tolyl) moiety. N-aryl
amines are prone to forming colored quinoid-like species or N-oxides upon exposure to air
and light.

¢ Root Cause: Storage in non-degassed solvents or exposure to ambient light.
e Action:

o Immediate: Check purity via LC-MS. If purity is >95%, the color change may be due to
trace (<1%) highly colored impurities (chromophores). It may still be usable for non-critical
gualitative assays.

o Prevention: Prepare fresh stock solutions in degassed DMSO. Store under inert gas
(Argon/Nitrogen) at -20°C.

Q2: | see a white precipitate upon diluting my DMSO stock into cell culture media (pH 7.4).

» Diagnosis:Solubility crash-out. The p-tolyl group makes the molecule significantly lipophilic
(hydrophobic).

e Root Cause: The aqueous solubility limit was exceeded. While the lactam is polar, the N-aryl
group drives the LogP up (estimated LogP ~1.5-2.0).
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e Action:

o Protocol Adjustment: Ensure the final DMSO concentration is <0.5% (if tolerated).

o Step-wise Dilution: Dilute the DMSO stock into an intermediate buffer (e.g., PBS with 5%
cyclodextrin or Solutol) before adding to the final media.

o Limit: Do not exceed 100 uM in purely aqueous buffers without solubility enhancers.

Q3: We observed a loss of mass signal (M+H) and appearance of a new peak +18 Da in acidic
buffer (pH 2).

Diagnosis:Lactam Hydrolysis.

» Mechanism: Strong acids catalyze the nucleophilic attack of water on the carbonyl carbon
(C2), cleaving the N1-C2 bond.

e Product: The ring opens to form the corresponding linear amino acid: N-(3-aminopropyl)-N-
(4-methylphenyl)glycine.

» Action: Avoid storing the compound in acidic buffers (pH < 4) for prolonged periods (>4
hours). Perform acid-stop reactions immediately prior to analysis.

Standardized Stability Testing Protocol

Use this protocol to validate the compound's stability in your specific experimental vehicle.
Reagents Required:

» Stock Solution: 10 mM in DMSO.

e Stress Conditions: 0.1 M HCI, 0.1 M NaOH, 3% H202, Ambient Light.

e Analysis: HPLC-UV (254 nm) or LC-MS.

Step-by-Step Workflow:

e Preparation: Dilute Stock Solution to 100 uM in the following matrices:
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o Control: 50:50 Water:Acetonitrile.
o Acid Stress: 0.1 M HCI (pH ~1).
o Base Stress: 0.1 M NaOH (pH ~13).

o Oxidative Stress: 3% Hydrogen Peroxide (H202).

 Incubation: Incubate all samples at Room Temperature (25°C).
o Sampling: Aliquot samples at T=0, T=4h, T=24h.
e Quenching:
o Neutralize Acid/Base samples with equal molarity NaOH/HCI immediately before injection.

o Quench Oxidative samples with sodium metabisulfite.

Analysis: Calculate % Recovery = (Area_Stress / Area_Control) x 100.

Acceptance Criteria:

Condition Acceptable Recovery (24h) Interpretation
Neutral (pH 7) > 98% Stable. Ideal for storage.
. Metastable. Limit exposure <
Acid (pH 1) > 90%
4h.
Base (pH 13) < 80% Unstable. Avoid basic workups.

| Oxidation (H202) | < 85% | Sensitive. Use antioxidants (e.g., DTT) if assay permits. |

Degradation Pathway Visualization

The following diagram illustrates the primary degradation pathways: Acid-Catalyzed Hydrolysis
(Ring Opening) and Oxidation.
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Caption: Figure 1. Primary degradation pathways. The red path indicates hydrolytic ring-

opening under extreme pH. The yellow path indicates oxidative instability leading to

discoloration.

Physicochemical Data Summary

Property Value (Estimated) Impact on Stability

Molecular Weight 204.27 g/mol Small molecule, rapid diffusion.
Moderate lipophilicity. Requires

LogP ~1.8 organic co-solvent
(DMSO/EtOH) for stock.
Protonation at low pH

pKa (Conjugate Acid) ~4.0 (N-Aryl amine) increases solubility but may

accelerate hydrolysis.

Solubility (Water)

< 0.5 mg/mL

Risk of precipitation in 100%

aqueous buffers.

Solubility (DMSO)

> 50 mg/mL

Excellent stock solvent.
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o Context: Establishes the fundamental mechanism of lactam/imine hydrolysis in diazepine
ring systems.
e Baertschi, S. W., Alsante, K. M., & Reed, R. A. (2011). Pharmaceutical Stress Testing:
Predicting Drug Degradation. Informa Healthcare.
e Blessington, B. (1997). Physicochemical properties of 1,4-benzodiazepines. Journal of
Chromatography A, 766, 1-33.

e Santa Cruz Biotechnology. (n.d.). 4-(4-methylphenyl)-1,4-diazepan-2-one Product
Information.

o Context: Verification of commercial availability and basic handling guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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